Cas no 2408428-27-1 (2-Bromo-butan-2-ylboronic acid)

• Product Name: 2-Bromo-butan-2-ylboronic acid
• CAS No: 2408428-27-1
• MF: C₄H₁₀BBrO₂
• MW: 180.836000919342
• MDL: MFCD31693565
• CID: 4776715
• Update Time: 2026-02-26

2-Bromo-butan-2-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-butan-2-ylboronic acid
• SB36034

• MDL： MFCD31693565
• Inchi： 1S/C4H10BBrO2/c1-3-4(2,6)5(7)8/h7-8H,3H2,1-2H3
• InChI Key： WJKNTFBWSZRCEA-UHFFFAOYSA-N
• SMILES： BrC(B(O)O)(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 78.4
• Topological Polar Surface Area: 40.5

Additional information on 2-Bromo-butan-2-ylboronic acid

Comprehensive Overview of 2-Bromo-butan-2-ylboronic acid (CAS No. 2408428-27-1): Properties, Applications, and Industry Insights

2-Bromo-butan-2-ylboronic acid (CAS No. 2408428-27-1) is a specialized boronic acid derivative with significant utility in synthetic organic chemistry and pharmaceutical research. This compound, characterized by its bromo and boronic acid functional groups, serves as a versatile building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery and materials science. Its unique structure enables precise C-C bond formation, making it invaluable for constructing complex molecular architectures.

The growing demand for 2-Bromo-butan-2-ylboronic acid aligns with industry trends toward green chemistry and atom-efficient synthesis. Researchers frequently search for "boronic acid derivatives for coupling reactions" or "CAS 2408428-27-1 solubility data," reflecting practical concerns in laboratory applications. Recent studies highlight its role in developing biaryl compounds, which are pivotal in agrochemicals and OLED materials—two sectors experiencing exponential growth due to sustainable farming initiatives and next-gen display technologies.

From a structural perspective, the 2-Bromo-butan-2-yl moiety enhances steric control during cross-coupling, while the boronic acid group ensures compatibility with diverse electrophiles. This dual functionality addresses common search queries like "how to stabilize boronic acids" and "bromo-substituted boronic acid handling." Analytical data (NMR, HPLC) confirms high purity (>98%), meeting stringent requirements for catalysis research and medicinal chemistry applications where trace impurities could compromise results.

Innovative applications of CAS 2408428-27-1 extend to proteolysis-targeting chimeras (PROTACs), a revolutionary therapeutic modality. The compound’s ability to link E3 ligase ligands with target proteins resonates with trending searches such as "boronic acids in targeted protein degradation." Furthermore, its hydrolytic stability outperforms many arylboronic acids, a feature highlighted in recent ACS publications discussing pH-dependent reactivity.

Supply chain dynamics for 2-Bromo-butan-2-ylboronic acid reflect broader shifts in fine chemical manufacturing. With increasing emphasis on GMP-compliant intermediates, suppliers now provide detailed COA (Certificate of Analysis) documentation—a response to frequent queries about "CAS 2408428-27-1 supplier reliability." Storage recommendations (-20°C under nitrogen) and MSDS/SDS compliance further underscore its integration into regulated workflows.

Emerging research explores its use in metal-organic frameworks (MOFs) for gas storage, capitalizing on the bromine atom’s halogen-bonding capacity. This aligns with searches for "halogenated boronic acids MOF applications"—a niche yet rapidly expanding field. Computational studies (DFT calculations) predict exceptional chemo-selectivity in multi-component reactions, positioning it as a candidate for high-throughput screening libraries.

Environmental considerations are paramount, as evidenced by searches for "biodegradable boronic acid derivatives." While 2408428-27-1 requires standard laboratory precautions, its low ecotoxicity profile (OECD 301D) makes it preferable to heavy metal catalysts. Recent flow chemistry adaptations demonstrate 80% yield improvements, addressing the "scale-up challenges for bromo boronic acids" frequently discussed in process chemistry forums.

In conclusion, 2-Bromo-butan-2-ylboronic acid (CAS No. 2408428-27-1) exemplifies the convergence of synthetic utility and industrial relevance. Its evolving applications—from catalysis to materials science—mirror the compound’s adaptability to cutting-edge scientific demands. As research continues to uncover new functionalities, this molecule remains a focal point for innovation across multiple disciplines.